Cas no 65841-14-7 (3,4-Dimethoxy-5-iodobenzamide)

• Product Name: 3,4-Dimethoxy-5-iodobenzamide
• CAS No: 65841-14-7
• MF: C₉H₁₀INO₃
• MW: 307.085074901581
• CID: 3085709
• PubChem ID: 900809
• Update Time: 2025-10-29

3,4-Dimethoxy-5-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxy-5-iodobenzamide
• 65841-14-7
• SR-01000284950-1
• HMS1597E10
• SR-01000284950
• SCHEMBL5779960
• 3-iodo-4,5-dimethoxybenzamide
• CS-0359878
• AH-487/42820012
• AKOS032968552
• STL495295

• Inchi： 1S/C9H10INO3/c1-13-7-4-5(9(11)12)3-6(10)8(7)14-2/h3-4H,1-2H3,(H2,11,12)
• InChI Key： WSLABDSCAZUSTP-UHFFFAOYSA-N
• SMILES： IC1=CC(C(N)=O)=CC(=C1OC)OC

Computed Properties

• Exact Mass: 306.97054Da
• Monoisotopic Mass: 306.97054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6Ų

Additional information on 3,4-Dimethoxy-5-iodobenzamide

Professional Introduction to 3,4-Dimethoxy-5-iodobenzamide (CAS No. 65841-14-7)

3,4-Dimethoxy-5-iodobenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 65841-14-7, this molecule represents a unique structural motif that combines an amide functional group with an iodine substituent, positioned at the 5-position of a benzene ring that is further modified by methoxy groups at the 3 and 4 positions. The presence of these specific functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The compound's structure is particularly interesting due to the combination of electronic and steric effects induced by the methoxy and iodine substituents. The methoxy groups, being electron-donating, can influence the reactivity of the benzene ring, making it more susceptible to electrophilic aromatic substitution reactions. On the other hand, the iodine atom, being a relatively large halogen, introduces steric hindrance and can also participate in various chemical transformations, such as cross-coupling reactions, which are widely used in modern drug synthesis.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. Among these, compounds that modulate neurotransmitter systems have shown promise. The structural features of 3,4-Dimethoxy-5-iodobenzamide make it a potential precursor for designing molecules that interact with receptors or enzymes involved in neurochemical pathways. For instance, derivatives of this compound have been explored as candidates for treating conditions such as Alzheimer's disease and Parkinson's disease, where modulation of acetylcholinesterase activity is crucial.

Moreover, the iodine atom in 3,4-Dimethoxy-5-iodobenzamide serves as an excellent handle for further functionalization through palladium-catalyzed cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures and have been widely employed in the synthesis of small-molecule drugs. For example, Suzuki-Miyaura and Stille couplings can be utilized to introduce various aryl or vinyl groups onto the benzene ring, thereby generating a diverse library of analogs with tailored biological activities.

Recent studies have also highlighted the potential of this compound in oncology research. The iodine substituent can be exploited for positron emission tomography (PET) imaging applications, allowing researchers to visualize target molecules in vivo. Additionally, the amide group provides a site for further derivatization into peptidomimetics or other bioactive scaffolds that could inhibit key enzymes involved in cancer cell proliferation and survival.

The synthesis of 3,4-Dimethoxy-5-iodobenzamide typically involves multi-step organic transformations starting from commercially available precursors such as aniline derivatives. Key steps often include methylation to introduce the methoxy groups at the 3 and 4 positions, followed by iodination at the 5-position. The choice of reagents and catalysts is critical to ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, 3,4-Dimethoxy-5-iodobenzamide (CAS No. 65841-14-7) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable its use in synthesizing molecules targeting various therapeutic areas, including neurology and oncology. The combination of electronic and steric effects provided by its substituents makes it a valuable building block for designing novel bioactive compounds. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.